Cas no 1805201-08-4 (2-(Difluoromethyl)-6-hydroxy-3-methyl-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-3-methyl-4-(trifluoromethyl)pyridine
• CAS No: 1805201-08-4
• MF: C₈H₆F₅NO
• MW: 227.131359577179
• CID: 4887632
• Update Time: 2025-11-07

2-(Difluoromethyl)-6-hydroxy-3-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-3-methyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5NO/c1-3-4(8(11,12)13)2-5(15)14-6(3)7(9)10/h2,7H,1H3,(H,14,15)
• InChI Key： FSVLVZDEZCQEMW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(C(F)F)=C1C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Additional information on 2-(Difluoromethyl)-6-hydroxy-3-methyl-4-(trifluoromethyl)pyridine

2-(Difluoromethyl)-6-hydroxy-3-methyl-4-(trifluoromethyl)pyridine (CAS No. 1805201-08-4): A Comprehensive Overview

2-(Difluoromethyl)-6-hydroxy-3-methyl-4-(trifluoromethyl)pyridine (CAS No. 1805201-08-4) is a fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique difluoromethyl and trifluoromethyl substituents, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its hydroxy and methyl groups further enhance its reactivity, enabling diverse applications in drug discovery and specialty chemicals.

The growing interest in fluorinated compounds like 2-(Difluoromethyl)-6-hydroxy-3-methyl-4-(trifluoromethyl)pyridine stems from their ability to improve metabolic stability, bioavailability, and binding affinity in bioactive molecules. Researchers and industries are increasingly exploring such heterocyclic fluorinated pyridines to address challenges in crop protection, pharmaceutical formulations, and advanced materials. This compound’s CAS No. 1805201-08-4 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the key advantages of 2-(Difluoromethyl)-6-hydroxy-3-methyl-4-(trifluoromethyl)pyridine is its role as a building block in medicinal chemistry. The trifluoromethyl group is known to enhance lipophilicity and electron-withdrawing effects, which are critical for designing kinase inhibitors and antiviral agents. Meanwhile, the difluoromethyl group contributes to hydrogen bonding interactions, making it a sought-after moiety in drug candidates. These attributes align with current trends in precision medicine and targeted therapies, where fluorinated compounds play a pivotal role.

In agrochemical applications, 2-(Difluoromethyl)-6-hydroxy-3-methyl-4-(trifluoromethyl)pyridine is studied for its potential as a herbicide or pesticide intermediate. The fluorine atoms in its structure can improve the compound’s environmental persistence and efficacy, addressing the demand for sustainable crop protection solutions. With the global push toward green chemistry, this compound’s synthetic pathways are being optimized to reduce waste and energy consumption, resonating with ESG (Environmental, Social, and Governance) initiatives.

From a material science perspective, the pyridine core of this compound offers opportunities for developing functional materials, such as liquid crystals or organic semiconductors. The electron-deficient nature of the trifluoromethyl group can modulate electronic properties, making it useful in optoelectronic devices and catalysis. These applications are particularly relevant in the context of renewable energy and smart materials, which are trending topics in scientific and industrial communities.

The synthesis of 2-(Difluoromethyl)-6-hydroxy-3-methyl-4-(trifluoromethyl)pyridine typically involves multistep reactions, including halogenation, fluorination, and cyclization. Advanced techniques like flow chemistry and microwave-assisted synthesis are being employed to enhance yield and scalability. Researchers are also investigating biocatalytic methods to achieve greener production, aligning with the principles of circular economy.

In summary, 2-(Difluoromethyl)-6-hydroxy-3-methyl-4-(trifluoromethyl)pyridine (CAS No. 1805201-08-4) is a versatile compound with broad applications across multiple industries. Its fluorinated pyridine structure and functional groups make it a focal point for innovation in drug development, agrochemicals, and advanced materials. As the scientific community continues to explore its potential, this compound is poised to play a critical role in addressing global challenges in healthcare, agriculture, and technology.